Cas no 1379247-05-8 (7-fluoro-4-methoxy-1H-indole-2-carbonitrile)

• Product Name: 7-fluoro-4-methoxy-1H-indole-2-carbonitrile
• CAS No: 1379247-05-8
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD18204917
• CID: 5668347
• PubChem ID: 129916995
• Update Time: 2025-06-10

7-fluoro-4-methoxy-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methoxy-1H-indole-2-carbonitrile
• EN300-2670277
• FC=1C=CC(=C2C=C(NC=12)C#N)OC
• SCHEMBL20504720
• 1379247-05-8
• 1H-Indole-2-carbonitrile, 7-fluoro-4-methoxy-

• MDL： MFCD18204917
• Inchi： 1S/C10H7FN2O/c1-14-9-3-2-8(11)10-7(9)4-6(5-12)13-10/h2-4,13H,1H3
• InChI Key： RGPPPJDPFGMCFV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=C(C#N)NC=21)OC

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 401.9±40.0 °C(Predicted)
• pka: 12.68±0.30(Predicted)

Additional information on 7-fluoro-4-methoxy-1H-indole-2-carbonitrile

Comprehensive Overview of 7-fluoro-4-methoxy-1H-indole-2-carbonitrile (CAS No. 1379247-05-8)

7-fluoro-4-methoxy-1H-indole-2-carbonitrile (CAS No. 1379247-05-8) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoro substitution at the 7-position and a methoxy group at the 4-position of the indole core, coupled with a carbonitrile moiety at the 2-position. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 7-fluoro-4-methoxy-1H-indole-2-carbonitrile has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, especially for targeting cancer and central nervous system (CNS) disorders. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in medicinal chemistry studies. Additionally, its agrochemical applications are being investigated, as fluorinated indoles often exhibit pesticidal and herbicidal properties.

The synthesis of 7-fluoro-4-methoxy-1H-indole-2-carbonitrile typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution. Its CAS No. 1379247-05-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring it meets industry standards for research use.

From an SEO perspective, this compound aligns with trending search queries like "fluorinated indole derivatives in drug development", "synthesis of 7-fluoro-4-methoxy-1H-indole-2-carbonitrile", and "applications of indole-2-carbonitriles". These keywords reflect the growing interest in small-molecule therapeutics and green chemistry approaches. The compound's relevance to AI-driven drug design also positions it as a topic of interest in computational chemistry circles, where researchers leverage machine learning to predict its interactions with biological targets.

In conclusion, 7-fluoro-4-methoxy-1H-indole-2-carbonitrile (CAS No. 1379247-05-8) represents a promising scaffold for innovation across multiple scientific disciplines. Its structural versatility and bioactivity continue to inspire new research avenues, making it a compound worth monitoring in the evolving landscape of chemical innovation.